1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea
Description
1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea, also known as MP-10, is a compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Chemical Synthesis and Characterization
The synthesis and characterization of related compounds provide insight into the potential applications of 1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea in various fields, including material science and pharmaceuticals. For instance, novel pyridine derivatives have been synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine, showcasing the potential for creating a diverse range of related compounds with varying properties and applications (Wu Feng, 2011).
Molecular Interaction Studies
Studies on molecules such as Ureido-N-iso-propyl,N’-4-(3-pyridin-2-one)pyrimidine have explored the conformational equilibrium and tautomerism, which are essential for understanding the molecular interactions and potential applications in sensing and molecular recognition. This research opens up possibilities in molecular sensing based on conformational state changes and tautomerism, which could be relevant for 1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea (Adam Kwiatkowski, E. Kolehmainen, B. Ośmiałowski, 2019).
Insecticidal Activity
Research on pyridine derivatives against agricultural pests, such as the cowpea aphid, has shown significant insecticidal activities, suggesting potential agricultural applications for related compounds, including 1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea. Such compounds could offer new avenues for pest control strategies (E. A. Bakhite, Aly A. Abd-Ella, M. El-Sayed, S. A. Abdel-Raheem, 2014).
Enzyme Inhibition and Pharmaceutical Applications
The development and evaluation of urea derivatives as enzyme inhibitors highlight their potential therapeutic applications. For example, flexible urea compounds have been assessed for their antiacetylcholinesterase activity, which is crucial for developing treatments for diseases like Alzheimer's. Such studies suggest that 1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea could also have significant implications in the design of new pharmaceuticals (J. Vidaluc, F. Calmel, D. Bigg, E. Carilla, M. Briley, 1995).
properties
IUPAC Name |
1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-25-18-6-2-4-16(12-18)22-19(24)21-13-15-7-10-23(11-8-15)17-5-3-9-20-14-17/h2-6,9,12,14-15H,7-8,10-11,13H2,1H3,(H2,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYKAPHGJAFCSJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)NCC2CCN(CC2)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxyphenyl)-3-((1-(pyridin-3-yl)piperidin-4-yl)methyl)urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 1-amino-3-azabicyclo[3.2.1]octane-3-carboxylate](/img/structure/B2923481.png)
![4-[1-(3-Fluorophenyl)-5-propan-2-yl-1,2,4-triazole-3-carbonyl]morpholine-3-carbonitrile](/img/structure/B2923484.png)
![N-(4-ethoxyphenyl)-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B2923488.png)
![1-Spiro[4,5-dihydrothieno[2,3-c]pyran-7,4'-piperidine]-1'-ylprop-2-en-1-one](/img/structure/B2923492.png)
![2-(4-Methylpiperazin-1-yl)benzo[cd]indole;hydrochloride](/img/structure/B2923493.png)
![2-(4-((2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide](/img/structure/B2923494.png)
![N-[3-(2,4-dichlorobenzyl)-4-hydroxy-2-oxo-1(2H)-pyridinyl]-3-[(4-fluorobenzyl)oxy]-2-thiophenecarboxamide](/img/structure/B2923499.png)
